4-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)-2-methyl-6-(trifluoromethyl)pyrimidine

• IUPAC Name: 4-[3-[(5-fluoropyridin-2-yl)oxymethyl]pyrrolidin-1-yl]-2-methyl-6-(trifluoromethyl)pyrimidine
• InChI: InChI=1S/C16H16F4N4O/c1-10-22-13(16(18,19)20)6-14(23-10)24-5-4-11(8-24)9-25-15-3-2-12(17)7-21-15/h2-3,6-7,11H,4-5,8-9H2,1H3
• InChI Key: ZKHRBMZJMLXUPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCC(C2)COC3=NC=C(C=C3)F)C(F)(F)F
• Molecular Formula: C16H16F4N4O
• Molecular Weight: 356.32 g/mol
• CAS No.: 2549044-83-7

Description

This compound is a pyrimidine derivative characterized by a trifluoromethyl group at position 6, a methyl group at position 2, and a pyrrolidin-1-yl substituent at position 2. The trifluoromethyl group contributes to metabolic stability and lipophilicity, while the fluoropyridinyl moiety may influence bioavailability and target binding .

Pyrimidine derivatives are widely studied for pharmacological applications, including antifungal, antiviral, and anticancer activities. Structural analogs suggest that such modifications are designed to optimize interactions with enzymatic targets, particularly in antifungal contexts .

Comparison with Similar Compounds

Data Table: Structural and Functional Comparison

Compound Name	Substituents at Position 4	Key Functional Groups	Antifungal EC₅₀ (µg/mL)
Target Compound	3-{[(5-Fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl	Trifluoromethyl, Fluoropyridinyloxy	Not reported
5o	3-(Benzamide)phenyloxy	Trifluoromethyl, Benzamide	10.5 (vs. Phomopsis)
4-Chloro-6-(3,3-difluoropiperidin-1-yl)-2-methylpyrimidine	3,3-Difluoropiperidin-1-yl	Chlorine, Difluoropiperidine	Not reported
Pyrimethanil	Phenyl	Methyl, Phenyl	32.1 (vs. Phomopsis)

Research Findings and Implications

• Structural-Activity Relationships (SAR) :

  • The 2-methyl-6-(trifluoromethyl)pyrimidine core is critical for antifungal activity.
  • Substituents at position 4 dictate potency and selectivity. Benzamide (5o) and fluorinated heterocycles (target compound) show divergent binding modes.
  • Fluorine atoms enhance metabolic stability and membrane permeability, as seen in 5o and the target compound .
• Limitations: No direct biological data are available for the target compound, necessitating in vitro testing against fungal/viral targets. The role of the pyrrolidine-fluoropyridinyl group in pharmacokinetics (e.g., CYP450 interactions) remains unexplored.